Cas no 1393561-99-3 (Methyl 3-fluoro-5-formylbenzoate)

Methyl 3-fluoro-5-formylbenzoate is a fluorinated aromatic ester featuring both formyl and ester functional groups, making it a versatile intermediate in organic synthesis. The presence of the fluorine atom enhances its reactivity and selectivity in cross-coupling reactions, while the formyl group allows for further derivatization, such as condensation or reduction. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are often sought for their metabolic stability and bioactivity. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it serves as a key building block for advanced molecular architectures.

Methyl 3-fluoro-5-formylbenzoate structure

1393561-99-3 structure

Product Name:Methyl 3-fluoro-5-formylbenzoate

CAS No:1393561-99-3

MF:C₉H₇FO₃

MW:182.148486375809

MDL:MFCD22544332

CID:2083654

PubChem ID:72214829

Update Time:2025-06-27

Methyl 3-fluoro-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-Fluoro-5-formylbenzoate
- Methyl3-Fluoro-5-formylbenzoate
- 7031AJ
- TRA0027333
- AB77640
- SY026332
- Benzoic acid, 3-fluoro-5-formyl-, methyl ester
- 3-Fluoro-5-Formylbenzoic Acid Methyl Ester
- Z1551919104
- MFCD22544332
- CS-0103367
- 1393561-99-3
- SCHEMBL23803847
- AKOS025243879
- DA-10817
- AS-32551
- EN300-342115
- Methyl 3-fluoro-5-formylbenzoate
- MDL： MFCD22544332
- Inchi： 1S/C9H7FO3/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-5H,1H3
- InChI Key： VLFQXVIURJDHTO-UHFFFAOYSA-N
- SMILES： FC1C=C(C=O)C=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 182.03800
Monoisotopic Mass: 182.03792224g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 43.4

Experimental Properties

PSA: 43.37000
LogP: 1.42480

Methyl 3-fluoro-5-formylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IE450-200mg	Methyl 3-fluoro-5-formylbenzoate	1393561-99-3	97+%	200mg	1877.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IE450-50mg	Methyl 3-fluoro-5-formylbenzoate	1393561-99-3	97+%	50mg	751.0CNY	2021-07-10
TRC	M221888-10mg	Methyl 3-Fluoro-5-Formylbenzoate	1393561-99-3		10mg	$ 70.00	2022-06-04
TRC	M221888-50mg	Methyl 3-Fluoro-5-Formylbenzoate	1393561-99-3		50mg	$ 230.00	2022-06-04
TRC	M221888-100mg	Methyl 3-Fluoro-5-Formylbenzoate	1393561-99-3		100mg	$ 340.00	2022-06-04
Apollo Scientific	PC501595-250mg	Methyl 3-fluoro-5-formylbenzoate	1393561-99-3		250mg	£87.00	2025-02-21
Apollo Scientific	PC501595-1g	Methyl 3-fluoro-5-formylbenzoate	1393561-99-3		1g	£193.00	2025-02-21
abcr	AB446156-250 mg	Methyl 3-fluoro-5-formylbenzoate, min. 95%; .	1393561-99-3		250mg	€431.60	2023-04-22
abcr	AB446156-1 g	Methyl 3-fluoro-5-formylbenzoate, min. 95%; .	1393561-99-3		1g	€1,045.70	2023-04-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852146-1g	Methyl 3-Fluoro-5-formylbenzoate	1393561-99-3	≥97%	1g	5,086.80	2021-05-17